4-[(2-Piperidino-1,3-thiazol-5-yl)methyl]morpholine

• IUPAC Name: 4-[(2-piperidin-1-yl-1,3-thiazol-5-yl)methyl]morpholine
• InChI: InChI=1S/C13H21N3OS/c1-2-4-16(5-3-1)13-14-10-12(18-13)11-15-6-8-17-9-7-15/h10H,1-9,11H2
• InChI Key: RMOKKVIYLCHCEN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=C(S2)CN3CCOCC3
• Molecular Formula: C13H21N3OS
• Molecular Weight: 267.39 g/mol

Description

“4-[(2-Piperidino-1,3-thiazol-5-yl)methyl]morpholine” is a chemical compound with the molecular formula C13H21N3OS. It has gained significant attention due to its potential applications in various fields of research and industry. The compound contains a thiazole ring, which is a five-membered heterocyclic compound containing three carbon atoms, one sulfur atom, and one nitrogen atom.

Synthesis Analysis

The synthesis of thiazole derivatives, including “4-[(2-Piperidino-1,3-thiazol-5-yl)methyl]morpholine”, often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds are confirmed using various spectroscopic methods.

Molecular Structure Analysis

The thiazole ring in the compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole derivatives, including “4-[(2-Piperidino-1,3-thiazol-5-yl)methyl]morpholine”, have been found to undergo various chemical reactions. For instance, the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial Activity

• Thiazoles have been investigated for their antimicrobial properties. For instance, sulfathiazole is an antimicrobial drug that contains a thiazole ring. .

Antitumor and Cytotoxic Activity

• Thiazoles have shown promise as antitumor and cytotoxic agents. .

Antioxidant Properties

• Some thiazole derivatives exhibit antioxidant activity. .

Biological Interactions and Receptor Modulation

• Thiazoles can interact with biological receptors. .

Pharmacokinetics and Bioavailability

• Understanding the pharmacokinetics of 4-[(2-Piperidino-1,3-thiazol-5-yl)methyl]morpholine is crucial. .

Chemical Synthesis and Derivatives

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Mechanism of Action

While the specific mechanism of action for “4-[(2-Piperidino-1,3-thiazol-5-yl)methyl]morpholine” is not explicitly mentioned in the search results, thiazoles are found in many potent biologically active compounds, such as antimicrobial drug sulfathiazole, antiretroviral drug Ritonavir, antifungal drug Abafungin, and antineoplastic drug Tiazofurin.

Future Directions

The future directions for “4-[(2-Piperidino-1,3-thiazol-5-yl)methyl]morpholine” could involve further exploration of its potential applications in various fields of research and industry. Additionally, more studies could be conducted to understand its mechanism of action and to develop new compounds with lesser side effects.